Cas no 1225565-24-1 (2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane)

• Product Name: 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane
• CAS No: 1225565-24-1
• MF: C₁₁H₁₂Cl₂O₃
• MW: 263.117181777954
• MDL: MFCD16334962
• CID: 5206594
• Update Time: 2026-03-06

2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,5-Dichloro-phenoxy)ethyl]-1,3-dioxolane
• 2-(2-(3,5-Dichlorophenoxy)ethyl)-1,3-dioxolane
• 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane

• MDL： MFCD16334962
• Inchi： 1S/C11H12Cl2O3/c12-8-5-9(13)7-10(6-8)14-2-1-11-15-3-4-16-11/h5-7,11H,1-4H2
• InChI Key： PCZJDJMEYSQJHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCC1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7

Additional information on 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane

Comprehensive Analysis of 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane (CAS No. 1225565-24-1): Properties, Applications, and Industry Trends

The chemical compound 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane (CAS No. 1225565-24-1) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a dioxolane derivative, this compound features a 1,3-dioxolane ring coupled with a 3,5-dichlorophenoxyethyl side chain, making it a subject of interest in pharmaceutical research, agrochemical development, and specialty chemical synthesis. The presence of both chlorophenoxy and dioxolane moieties contributes to its distinct reactivity profile, enabling its use as a key intermediate in complex organic transformations.

In the context of modern green chemistry trends, researchers are increasingly exploring 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane as a potential building block for sustainable material design. Its molecular architecture allows for selective modifications, addressing growing demands for eco-friendly chemical processes. Recent studies highlight its compatibility with catalytic systems and biodegradation pathways, aligning with global initiatives to reduce environmental impact in chemical manufacturing.

The compound's physicochemical properties reveal remarkable stability under ambient conditions, with a melting point range of 45-48°C and moderate solubility in common organic solvents. These characteristics make CAS 1225565-24-1 particularly valuable for formulation development, where controlled release and compatibility with various matrices are essential. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and structural integrity, meeting stringent quality standards for research and industrial applications.

Emerging applications of 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane in advanced material science demonstrate its potential as a monomer for functional polymers. The dioxolane ring offers sites for polymerization, while the aromatic chlorophenoxy group provides thermal stability—a combination sought after in high-performance coatings and electronic materials. This dual functionality responds to industry needs for multifunctional additives that enhance material properties without compromising processability.

From a market perspective, the demand for specialized intermediates like CAS 1225565-24-1 continues to grow, driven by innovations in precision agriculture and drug discovery. Patent analyses show increasing references to this compound in formulations targeting selective biological activity, particularly in crop protection systems designed for resistance management. Its structural features enable targeted modifications that address evolving challenges in pest control while minimizing non-target effects.

Quality control protocols for 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane emphasize rigorous impurity profiling, given its potential use in sensitive applications. Modern analytical methodologies including UHPLC-QTOF and chiral chromatography ensure batch-to-batch consistency, a critical factor for researchers investigating structure-activity relationships. The compound's stability under various pH conditions further enhances its utility in formulation science, where compatibility with diverse excipients is paramount.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in complex systems. Molecular docking studies reveal interesting interactions between 3,5-dichlorophenoxy groups and biological targets, informing rational design approaches for novel active ingredients. These computational tools complement traditional synthetic work, accelerating the development of derivatives with optimized properties.

The synthesis of 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane typically involves etherification reactions followed by cyclic acetal formation, with process optimization focusing on yield improvement and waste reduction. Contemporary flow chemistry approaches demonstrate particular promise for scaling production while maintaining excellent atom economy—an important consideration in light of tightening environmental regulations worldwide.

As regulatory landscapes evolve, comprehensive toxicological assessments of CAS 1225565-24-1 and its derivatives remain ongoing. Preliminary ecotoxicity data suggest favorable environmental profiles when compared to traditional compounds, positioning this chemical class as potential alternatives in various applications. However, researchers emphasize the need for complete life cycle assessments to fully understand its sustainability credentials.

Looking ahead, the scientific community anticipates expanded utilization of 2-[2-(3,5-dichlorophenoxy)ethyl]-1,3-dioxolane in nanotechnology applications, where its molecular structure could facilitate precise surface functionalization. The compound's ability to serve as a ligand precursor or crosslinking agent opens possibilities in advanced material engineering, particularly in developing responsive or "smart" material systems.